tert-Butyl (3-(benzyloxy)pyridin-2-yl)carbamate

• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• IUPAC Name: tert-butyl N-(3-phenylmethoxypyridin-2-yl)carbamate
• InChI: InChI=1S/C17H20N2O3/c1-17(2,3)22-16(20)19-15-14(10-7-11-18-15)21-12-13-8-5-4-6-9-13/h4-11H,12H2,1-3H3,(H,18,19,20)
• InChI Key: HPOVXLSNJDWKNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC=N1)OCC2=CC=CC=C2

Description

tert-Butyl (3-(benzyloxy)pyridin-2-yl)carbamate is an organic compound with the molecular formula C17H20N2O3 It is a derivative of pyridine and is characterized by the presence of a benzyloxy group at the 3-position and a tert-butyl carbamate group at the 2-position of the pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-Butyl (3-(benzyloxy)pyridin-2-yl)carbamate typically involves the protection of the amino group on the pyridine ring with a tert-butyl carbamate group. One common method involves the reaction of 3-(benzyloxy)pyridine with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

tert-Butyl (3-(benzyloxy)pyridin-2-yl)carbamate can undergo various chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form a benzaldehyde derivative.

Reduction: The nitro group, if present, can be reduced to an amino group.

Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Benzaldehyde derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

tert-Butyl (3-(benzyloxy)pyridin-2-yl)carbamate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibitors and receptor ligands.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-Butyl (3-(benzyloxy)pyridin-2-yl)carbamate involves its interaction with specific molecular targets. The benzyloxy group can enhance the compound’s ability to bind to certain enzymes or receptors, thereby modulating their activity. The tert-butyl carbamate group can provide stability and improve the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Similar Compounds

tert-Butyl (3-cyano-4,6-dimethylpyridin-2-yl)carbonate: Similar in structure but with a cyano group instead of a benzyloxy group.

tert-Butyl (3-(methoxy)pyridin-2-yl)carbamate: Similar but with a methoxy group instead of a benzyloxy group.

Uniqueness

tert-Butyl (3-(benzyloxy)pyridin-2-yl)carbamate is unique due to the presence of the benzyloxy group, which can significantly influence its chemical reactivity and biological activity compared to other similar compounds. The benzyloxy group can enhance the compound’s ability to interact with specific molecular targets, making it a valuable compound in medicinal chemistry and drug development.